Cas no 11019-08-2 (1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI))
11019-08-2 structure
Product Name:1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI)
CAS No:11019-08-2
MF:C24H28O13
MW:524.471328735352
CID:177250
PubChem ID:114428
Update Time:2025-04-19
1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI)
- (5R-trans)-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)oxy]-5-vinyl-1H,3H-pyrano[3,4-c]pyran-1-one
- (5R-trans)-5,6-Dihydro-6-((2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)oxy)-5-vinyl-1H,3H-pyrano(3,4-c)pyran-1-one
- 5-ethenyl-1-oxo-5,6-dihydro-1H,3H-pyrano[3,4-c]pyran-6-yl 2,3,4,6-tetra-O-acetyl-beta-D-allopyranoside
- (5R)-5β-Ethenyl-5,6-dihydro-6α-(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyloxy)-1H,3H-pyrano[3,4-c]pyran-1-one
- EINECS 234-250-9
- DTXSID60911527
- 5-Ethenyl-1-oxo-5,6-dihydro-1H,3H-pyrano[3,4-c]pyran-6-yl 2,3,4,6-tetra-O-acetylhexopyranoside
- 11019-08-2
- [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[(4-ethenyl-8-oxo-4,6-dihydro-3H-pyrano[3,4-c]pyran-3-yl)oxy]oxan-2-yl]methyl acetate
-
- Inchi: 1S/C24H28O13/c1-6-15-16-7-8-30-22(29)17(16)9-32-23(15)37-24-21(35-14(5)28)20(34-13(4)27)19(33-12(3)26)18(36-24)10-31-11(2)25/h6-7,9,15,18-21,23-24H,1,8,10H2,2-5H3/t15?,18-,19-,20+,21-,23?,24+/m1/s1
- InChI Key: DQTBHYIUQDHMTL-MEKIBXELSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C(C=C)C2=CCOC(C2=CO1)=O
Computed Properties
- Exact Mass: 524.153
- Monoisotopic Mass: 524.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 37
- Rotatable Bond Count: 12
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 639°Cat760mmHg
- Flash Point: 272°C
- Refractive Index: 1.54
1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI) Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
11019-08-2 (1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-5,6-dihydro-6-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, (5R,6S)- (9CI)) Related Products
- 20831-76-9(Gentiopicroside)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk